Cas no 886501-14-0 (4-Fluoro-3-(trifluoromethoxy)benzonitrile)

• Product Name: 4-Fluoro-3-(trifluoromethoxy)benzonitrile
• CAS No: 886501-14-0
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• MDL: MFCD06660253
• CID: 993294
• PubChem ID: 17750701
• Update Time: 2025-04-20

4-Fluoro-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethoxy)benzonitrile
• JRD-1853
• PC7297
• 886501-14-0
• CS-0107225
• DTXSID20590655
• MFCD06660253
• PS-8112
• AKOS015957000
• QTSJFYSQJUUNAY-UHFFFAOYSA-N
• 5-Cyano-alpha,alpha,alpha,2-tetrafluoroanisole, 5-Cyano-2-fluorophenyl trifluoromethyl ether
• DB-184840

• MDL： MFCD06660253
• Inchi： 1S/C8H3F4NO/c9-6-2-1-5(4-13)3-7(6)14-8(10,11)12/h1-3H
• InChI Key： QTSJFYSQJUUNAY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1OC(F)(F)F

Computed Properties

• Exact Mass: 205.01500
• Monoisotopic Mass: 205.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Refractive Index: 1.4400
• PSA: 33.02000
• LogP: 2.59598

4-Fluoro-3-(trifluoromethoxy)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：
• HazardClass：6.1